Cas no 866725-93-1 (3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one
• CAS No: 866725-93-1
• MF: C₂₄H₂₀ClNO₄S
• MW: 453.93790435791
• CID: 6220192
• PubChem ID: 2136743
• Update Time: 2025-05-19

3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one
• F1604-0394
• 1-(3-chlorobenzyl)-6-ethoxy-3-(phenylsulfonyl)quinolin-4(1H)-one
• 3-(benzenesulfonyl)-1-[(3-chlorophenyl)methyl]-6-ethoxyquinolin-4-one
• 3-(benzenesulfonyl)-1-[(3-chlorophenyl)methyl]-6-ethoxy-1,4-dihydroquinolin-4-one
• 866725-93-1
• AKOS001837736

• Inchi： 1S/C24H20ClNO4S/c1-2-30-19-11-12-22-21(14-19)24(27)23(31(28,29)20-9-4-3-5-10-20)16-26(22)15-17-7-6-8-18(25)13-17/h3-14,16H,2,15H2,1H3
• InChI Key： FOSUWMORFMSSRX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=C(C(C2C=C(C=CC1=2)OCC)=O)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 453.0801570g/mol
• Monoisotopic Mass: 453.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one

3-(Benzenesulfonyl)-1-(3-Chlorophenyl)methyl-6-Ethoxy-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one, with CAS No. 866725-93-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a quinolinone core substituted with a benzenesulfonyl group, a 3-chlorophenylmethyl group, and an ethoxy substituent. These structural features contribute to its unique chemical properties and potential applications in drug discovery and development.

Recent studies have highlighted the importance of quinolinone derivatives in medicinal chemistry due to their diverse biological activities. The presence of the benzenesulfonyl group in this compound introduces significant electron-withdrawing effects, which can enhance the molecule's stability and reactivity. Additionally, the 3-chlorophenylmethyl group imparts additional electronic and steric effects, further modulating the compound's pharmacokinetic properties. The ethoxy substituent at position 6 of the quinolinone ring contributes to solubility and bioavailability, making this compound a promising candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary research has demonstrated that this compound exhibits potent inhibitory activity against several kinase targets, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the quinolinone core through cyclization reactions, followed by substitution reactions to introduce the benzenesulfonyl and 3-chlorophenylmethyl groups. The ethoxy group is introduced via nucleophilic substitution or etherification reactions. These synthetic strategies not only highlight the versatility of quinolinone chemistry but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

In terms of pharmacological evaluation, 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one has been subjected to extensive in vitro and in vivo studies. These studies have revealed its ability to modulate cellular signaling pathways and inhibit key enzymes associated with disease progression. For instance, recent research has shown that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are central to inflammation and pain mechanisms.

Beyond its pharmacological applications, this compound also serves as a valuable tool for studying molecular recognition and drug design principles. Its structure provides insights into how substituents can be strategically positioned to optimize bioactivity while maintaining favorable pharmacokinetic profiles. This makes it an invaluable model for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 3-(benzenesulfonyl)-1-(3-chlorophenyl)methyl-6-ethoxy-1,4-dihydroquinolin-4-one represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with promising biological activities, positions it as a leading candidate for further research and development in therapeutic interventions. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative drug discovery efforts.